1-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzo[d]imidazol-2-amine

• IUPAC Name: 1-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzimidazol-2-amine
• InChI: InChI=1S/C20H24BN3O2/c1-19(2)20(3,4)26-21(25-19)14-10-12-15(13-11-14)22-18-23-16-8-6-7-9-17(16)24(18)5/h6-13H,1-5H3,(H,22,23)
• InChI Key: GWPOQOGVTMDQKL-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)NC3=NC4=CC=CC=C4N3C
• Molecular Formula: C20H24BN3O2
• DSSTOX Substance ID: DTXSID30625088
• Molecular Weight: 349.2 g/mol
• CAS RN: 330793-28-7

Description

1-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-benzo[d]imidazol-2-amine is a useful research compound. Its molecular formula is C20H24BN3O2 and its molecular weight is 349.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis and Structural Analysis : This compound and related derivatives have been synthesized and structurally characterized. Studies involve three-step substitution reactions, confirmed by FTIR, NMR spectroscopy, and mass spectrometry. Single crystal X-ray diffraction has been used for crystallographic analysis, with density functional theory (DFT) calculations providing insights into the molecular structure and physicochemical properties (Huang et al., 2021).

Medicinal Chemistry

• Antibacterial Activity : Derivatives of this compound have been synthesized and tested for antibacterial activity against gram-positive and gram-negative bacterial strains, demonstrating moderate activity (Darekar et al., 2020).

• Antitumor Effects : Some derivatives have shown potent inhibitory activity against specific enzymes and cancer cell lines, suggesting their potential in cancer treatment. These include CYP26 inhibitors and enhancers of all-trans retinoic acid activity in neuroblastoma cells (Gomaa et al., 2008).

Material Science

• Electrochromic Properties : Studies have explored the influence of hydrogen bonding on electrochromic properties of conducting polymers related to this compound, with potential applications in electronic devices (Akpinar et al., 2012).

• Sensing Performance Enhancement : The compound has been used to enhance the sensing performance of borate to hydrogen peroxide vapor, demonstrating a general approach to improving the detection capabilities of borate-based sensors (Fu et al., 2016).